Cas no 1806327-92-3 (4-Cyano-2-methyl-6-nitrophenylacetic acid)
1806327-92-3 structure
Product Name:4-Cyano-2-methyl-6-nitrophenylacetic acid
CAS No:1806327-92-3
MF:C10H8N2O4
MW:220.181522369385
CID:5000698
Update Time:2023-08-24
4-Cyano-2-methyl-6-nitrophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2-methyl-6-nitrophenylacetic acid
-
- Inchi: 1S/C10H8N2O4/c1-6-2-7(5-11)3-9(12(15)16)8(6)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
- InChI Key: MLBCUSUTEPGJFS-UHFFFAOYSA-N
- SMILES: OC(CC1C(=CC(C#N)=CC=1C)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 341
- XLogP3: 1.3
- Topological Polar Surface Area: 107
4-Cyano-2-methyl-6-nitrophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015465-250mg |
4-Cyano-2-methyl-6-nitrophenylacetic acid |
1806327-92-3 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010015465-500mg |
4-Cyano-2-methyl-6-nitrophenylacetic acid |
1806327-92-3 | 97% | 500mg |
798.70 USD | 2021-07-05 | |
| Alichem | A010015465-1g |
4-Cyano-2-methyl-6-nitrophenylacetic acid |
1806327-92-3 | 97% | 1g |
1,475.10 USD | 2021-07-05 |
4-Cyano-2-methyl-6-nitrophenylacetic acid Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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